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Polymethoxyflavone
(PMF)

Anti-inflammatory
Effects

Anti-cancer
Effects (Tested
Cell Lines)

Key Proposed Mechanisms &
Notes

Tangeretin

Nobiletin

5-Demethylnobiletin

Sinensetin

Inhibits NO, TNF-q,
IL-6; suppresses
Cox-2, INOS [1] [2]

Inhibits NO, TNF-q,
IL-6; suppresses
Cox-2, INOS [1] [2]

Inhibits NO, TNF-q,
IL-6; suppresses
Cox-2, INOS [1] [2]

Inhibits NO, TNF-q,
IL-6; suppresses
Cox-2, INOS [1] [2]

Significant anti-
proliferative effect
(PC-3, DU145
prostate cancer) [1]

[2]

Reduces cell
viability, arrests cell
cycle (various lines)

[1]

Inhibitory effects
(colon cancer
HCT116, HT29;
gastric cancer) [1]

Information not
specified in results

Synergistically enhances
cytotoxicity of mitoxantrone;
partially via PTEN/AKT pathway
activation [1] [2]

Promotes apoptosis via p53
expression or Bax/Bcl-2 ratio [1]

Lowers colon tumor incidence in
vivo; more potent antioxidant
than nobiletin due to hydroxy

group [1] [3]

Studied for vasorelaxant activity
via CaV1.2 channel blockade

3]
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. Anti-cancer .
Polymethoxyflavone  Anti-inflammatory Key Proposed Mechanisms &
Effects (Tested
(PMF) Effects . Notes
Cell Lines)
Tetramethyl-O- Inhibits NO, TNF-a,  Information not Also known as 5,6,7,4'-
scutellarin IL-6; suppresses specified in results tetramethoxyflavone [1]

Cox-2, iINOS [1] [2]

Detailed Experimental Protocols from the Research

The data in the table above was generated using standardized biomedical research models. Here are the key

methodologies cited in the studies.

¢ In Vitro Anti-inflammatory Assessment: The anti-inflammatory activity of the PMFs was evaluated
using macrophage cell models (like RAW 264.7 cells). The cells were stimulated with inflammatory
agents (e.qg., lipopolysaccharide), and the production of inflammatory markers, including nitric oxide
(NO), TNF-a, IL-6, Cox-2, and iINOS, was measured using techniques like the Griess assay, ELISA,
and quantitative PCR [1] [4].

¢ In Vitro Anti-cancer Assessment: The anti-proliferative effects on cancer cell lines (e.g., prostate
cancer PC-3 and DU145) were primarily assessed using the MTT assay. This colorimetric assay
measures the activity of cellular enzymes that reduce the yellow tetrazolium dye MTT to purple
formazan, indicating cell viability and proliferation [1].

¢ Compound Isolation and Identification: PMFs were isolated from citrus peels (e.g., Citrus
tangerina 'Dahongpao’). The process involved extraction with solvents like ethanol, enrichment using
macroporous resin chromatography, and final purification with preparative high-performance liquid
chromatography (prep-HPLC). The isolated compounds were identified using nuclear magnetic
resonance (NMR) spectroscopy and mass spectrometry [1] [3].

Research Workflow for PMF Comparison

The following diagram illustrates the general experimental workflow used in the cited studies to compare the

biological activities of different PMFs, from preparation to mechanistic investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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